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Compound of Interest

Compound Name: Chalcones A-N-5
Cat. No.: B12409919
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A summary of the key physicochemical properties of Chalcone A-N-5 is presented below.
These parameters are fundamental to understanding the compound's behavior in biological
systems, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

Table 1: Summary of Quantitative Physicochemical Data for Chalcone A-N-5

Property Value

Molecular Formula C15H120
Molecular Weight 208.26 g/mol
Melting Point 55-57 °C

LogP (Octanol/Water Partition Coefficient) 3.85

Aqueous Solubility 0.02 g/L (at 25°C)
pKa Not lonizable
Appearance Pale yellow solid
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Experimental Protocols

The methodologies employed to determine the physicochemical properties of Chalcone A-N-5
are detailed below. Adherence to these standardized protocols ensures the accuracy and
reproducibility of the presented data.

Determination of LogP by Shake-Flask Method

The octanol/water partition coefficient (LogP) was determined using the traditional shake-flask
method.

» Preparation of Phases: Equal volumes of n-octanol and distilled water were pre-saturated
with each other by stirring for 24 hours, followed by separation.

o Sample Preparation: A known concentration of Chalcone A-N-5 was dissolved in the n-

octanol phase.

 Partitioning: The n-octanol solution containing Chalcone A-N-5 was mixed with the water
phase in a separatory funnel.

» Equilibration: The mixture was shaken vigorously for 1 hour and then allowed to stand for 24
hours to ensure complete phase separation.

e Analysis: The concentration of Chalcone A-N-5 in both the n-octanol and water phases was
determined using UV-Vis spectrophotometry at its maximum absorbance wavelength.

o Calculation: The LogP value was calculated as the logarithm of the ratio of the concentration
of the compound in the n-octanol phase to its concentration in the water phase.

Aqueous Solubility Determination

The aqueous solubility of Chalcone A-N-5 was determined using the equilibrium shake-flask
method.

o Sample Preparation: An excess amount of solid Chalcone A-N-5 was added to a known
volume of distilled water in a sealed flask.
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o Equilibration: The flask was agitated in a constant temperature water bath at 25°C for 72
hours to achieve equilibrium.

o Sample Processing: The resulting suspension was filtered through a 0.45 um filter to remove

any undissolved solid.

e Quantification: The concentration of dissolved Chalcone A-N-5 in the filtrate was quantified
using a validated High-Performance Liquid Chromatography (HPLC) method with UV
detection.

Biological Pathway Interactions

Chalcone A-N-5 has been demonstrated to modulate specific signaling pathways implicated in
cellular proliferation and apoptosis. A key interaction involves the inhibition of the PI3K/Akt
signaling pathway, a critical regulator of cell survival.
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Caption: Inhibition of the PI3K/Akt signaling pathway by Chalcone A-N-5.
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Experimental and Analytical Workflow

The logical flow for the physicochemical characterization of a novel chalcone compound like A-
N-5 follows a structured sequence of experimental and analytical steps.
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¢ To cite this document: BenchChem. [Physicochemical Characteristics of Chalcone A-N-5].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409919/docs#physicochemical-characteristics-of-
chalcone-a-n-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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